Cas no 254886-68-5 ((R)-Butibufen)

• Product Name: (R)-Butibufen
• CAS No: 254886-68-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 246749
• PubChem ID: 71314316
• Update Time: 2025-04-19

(R)-Butibufen Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-ethyl-4-(2-methylpropyl)-, (aR)-
• (R)-Butibufen
• (2R)-2-(4-Isobutylphenyl)butanoic acid
• (R)-Butibufen
• PD132846
• Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)-, (-alpha-R)- (9CI)
• 254886-68-5
• Butibufen, (R)-
• Q27256881
• (-)-Butibufen
• (2R)-2-[4-(2-METHYLPROPYL)PHENYL]BUTANOIC ACID
• BENZENEACETIC ACID, .ALPHA.-ETHYL-4-(2-METHYLPROPYL)-, (.ALPHA.R)-
• 3993I971I5
• (R)-2-(4-Isobutylphenyl)butanoic acid
• UNII-3993I971I5
• Benzeneacetic acid, alpha-ethyl-4-(2-methylpropyl)-, (alphaR)-
• DB-246855

• Inchi： 1S/C14H20O2/c1-4-13(14(15)16)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13H,4,9H2,1-3H3,(H,15,16)/t13-/m1/s1
• InChI Key： UULSXYSSHHRCQK-CYBMUJFWSA-N
• SMILES： OC([C@H](CC)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±11.0 °C(Predicted)
• PSA: 37.30000
• LogP: 3.46330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids